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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the natural occurrence and
biosynthetic pathways of key sulfonium compounds. Focusing on S-adenosylmethionine
(SAM), S-methylmethionine (SMM), and dimethylsulfoniopropionate (DMSP), this document
details their distribution in nature, the enzymatic processes governing their formation, and the
experimental protocols for their quantification and study.

Natural Occurrence of Sulfonium Compounds

Sulfonium compounds, characterized by a positively charged sulfur atom bonded to three
organic substituents, are found across diverse biological systems, where they serve crucial
roles as metabolic intermediates, signaling molecules, and osmolytes.

S-Adenosylmethionine (SAM)

S-adenosylmethionine, also known as AdoMet, is a ubiquitous sulfonium compound found in
nearly all living organisms, from bacteria to mammals. It is a cornerstone of cellular
metabolism, acting as the primary methyl group donor in a vast array of transmethylation
reactions essential for the synthesis and modification of DNA, RNA, proteins, and lipids.[1] Its
central role makes it indispensable for processes like epigenetic regulation, signal transduction,
and polyamine biosynthesis.[1][2] Due to its instability and rapid turnover, its concentration is
tightly regulated within cells.
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S-Methylmethionine (SMM)

S-Methylmethionine (SMM), sometimes referred to as "vitamin U," is particularly abundant in
the plant kingdom.[3] It is found in a wide variety of flowering plants and serves as a key
molecule for methionine storage and long-distance sulfur transport via the phloem.[3][4] It is
biosynthesized from methionine and SAM.[3] Significant concentrations of SMM have been
identified in common vegetables, making it a component of the human diet.[1]

Dimethylsulfoniopropionate (DMSP)

Dimethylsulfoniopropionate (DMSP) is one of the most abundant organosulfur molecules on
Earth, with an estimated 1 to 10 billion tonnes produced annually.[5] Its primary producers are
marine microorganisms, including phytoplankton (especially dinoflagellates and haptophytes),
macroalgae, and some species of marine bacteria.[5][6] DMSP is also found in some terrestrial
and salt-marsh plants, such as Spartina and sugarcane.[7] In these organisms, DMSP
functions as a highly effective osmoprotectant, antioxidant, and cryoprotectant.[5] Furthermore,
it is the major precursor to the climatically active gas dimethyl sulfide (DMS), which plays a
significant role in the global sulfur cycle and cloud formation.[5]

Quantitative Data on Sulfonium Compounds

The concentrations of sulfonium compounds vary significantly depending on the organism,
tissue type, developmental stage, and environmental conditions. The following tables
summarize representative quantitative data from the literature.

Table 1: Concentration of S-Adenosylmethionine (SAM) in Various Tissues

Organism/Tissue Concentration Reference(s)
Rat Liver 50 - 100 nmoll/g tissue

Mouse Liver ~60 nmol/g tissue

Mouse Kidney ~30 nmol/g tissue

Mouse Embryo (Neurulation) ~1.5 pmol/embryo

| Human Plasma (Healthy Adult) | 120.6 £ 18.1 nM | |
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Table 2: Concentration of S-Methylmethionine (SMM) in Plant Tissues

Concentration (mg/100 g
Plant Source . Reference(s)
fresh weight)

Kohlrabi 81-110 [1]
Cabbage 53-104 [1]
Tomatoes 45 - 83 [1]
Celery 38-78 [1]
Leeks 66 - 75 [1]
Turnip 51-72 [1]
Garlic Leaves 44 - 64 [1]
Beetroot 22 - 37 [1]
Raspberries 27 [1]

| Strawberries | 14 - 25 |[1] |

Table 3: Intracellular Concentration of Dimethylsulfoniopropionate (DMSP) in Marine

Phytoplankton

Median .
Phytoplankton . Concentration

Concentration Reference(s)
Group Range (pmolicell)

(pmolicell)
Dinoflagellates 0.173 0.00011 - 14.7 [7]
Haptophytes 0.016 0.00037 - 0.148 [7]
Diatoms 0.007 0.0006 - 0.257 [7]
Chlorophytes 0.001 0.00015 - 0.012 [7]

| Cyanobacteria | 0.000009 | 0.000007 - 0.00001 |[7] |
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Biosynthesis of Sulfonium Compounds

The biosynthetic pathways of sulfonium compounds originate from the amino acid methionine
and involve a series of highly specific enzymatic reactions.

Biosynthesis of S-Adenosylmethionine (SAM)

The synthesis of SAM is a fundamental metabolic process that occurs in a single, two-step
reaction catalyzed by the enzyme Methionine Adenosyltransferase (MAT), also known as SAM
synthetase. This enzyme facilitates the transfer of the adenosyl group from an ATP molecule to
the sulfur atom of methionine. This unusual reaction is a key entry point for methionine into its

various metabolic fates.[2]
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Biosynthesis of S-Adenosylmethionine (SAM).

Biosynthesis of S-Methylmethionine (SMM) - The SMM
Cycle

In flowering plants, SMM is synthesized from methionine via the SMM cycle. This cycle serves
not only to produce SMM for transport but also to regulate the cellular pools of methionine and
SAM. The two core enzymes in this cycle are Methionine S-methyltransferase (MMT), which
synthesizes SMM from methionine using SAM as the methyl donor, and Homocysteine S-
methyltransferase (HMT), which regenerates two molecules of methionine by transferring the
methyl group from SMM to homocysteine.
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The S-Methylmethionine (SMM) Cycle in Plants.

Biosynthesis of Dimethylsulfoniopropionate (DMSP)

DMSP is synthesized from methionine via several distinct pathways depending on the

organism.

A. Transamination Pathway (Marine Algae & Bacteria): This is believed to be the most
widespread pathway in the marine environment. It begins with the transamination of methionine
to 4-methylthio-2-oxobutyrate (MTOB). Subsequent reduction, S-methylation, and oxidative
decarboxylation steps lead to the formation of DMSP. The key methylation step, converting 4-
methylthio-2-hydroxybutyrate (MTHB) to 4-dimethylsulfonio-2-hydroxybutyrate (DMSHB), is
catalyzed by the methyltransferase DsyB in bacteria or its homolog DSYB in algae.

B. Methylation Pathway (Higher Plants): In plants like Spartina, the pathway initiates with the
methylation of methionine to SMM, followed by decarboxylation, transamination, and oxidation
to yield DMSP.[5]
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Major Biosynthetic Pathways of DMSP.

Experimental Protocols

Accurate quantification and characterization of sulfonium compounds and their related
enzymes are critical for research. This section provides detailed methodologies for key
experimental procedures.

Workflow for Quantification of Sulfonium Compounds

The general workflow involves extraction from a biological matrix, separation by
chromatography, and detection by mass spectrometry. For DMSP, a common alternative is
chemical hydrolysis to the volatile DMS, followed by gas chromatography.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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